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Introduction

Quantitative lipidomics is a critical tool in understanding the roles of lipids in health and
disease, and for the development of novel therapeutics. Accurate and reproducible
quantification of lipid species by mass spectrometry (MS) is essential for obtaining reliable
data. The UltimateSPLASH ONE internal standard mixture is a comprehensive solution
designed to address the challenges of accurate lipid quantification. It contains 69 unique, highly
pure, deuterium-labeled lipids spanning 15 different lipid classes.[1][2] These standards are
strategically designed to appear in spectral gaps between naturally occurring lipid species,
minimizing interference and ensuring broad applicability across various lipidomics workflows.[1]

[2]

This document provides detailed application notes and protocols for the practical use of the
UltimateSPLASH ONE internal standard mixture in quantitative lipidomics workflows, covering
sample preparation, LC-MS/MS analysis, and data processing.
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The UltimateSPLASH ONE internal standard mixture is meticulously characterized and
guantified. The following table summarizes the composition and target concentrations of the
individual components in the mixture.
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Target Concentration

Catalog Number Mixture Components
(ng/mL)

860906 14:0-13:0-14:0 TG-d5 25
860907 14:0-15:1-14:0 TG-d5 50
860908 14:0-17:1-14:0 TG-d5 75
860910 16:0-15:1-16:0 TG-d5 100
860909 16:0-17:1-16:0 TG-d5 125
860911 16:0-19:2-16:0 TG-d5 100
860914 18:1-17:1-18:1 TG-d5 75
860912 18:1-19:2-18:1 TG-d5 50
860913 18:1-21:2-18:1 TG-d5 25
700220 14:1 cholesteryl-d7 ester 25
700221 16:1 cholesteryl-d7 ester 50
700222 18:1 cholesteryl-d7 ester 75
700223 20:3 cholesteryl-d7 ester 50
700226 22:4 cholesteryl-d7 ester 25

C16:1 Ceramide-d7 (d18:1-
860748 75

d7/16:1)

C18:1 Ceramide-d7 (d18:1-
860747 50

d7/18:1)

C20:1 Ceramide-d7 (d18:1-
860746 25

d7/20:1)

C22:1 Ceramide-d7 (d18:1-
860745 50

d7/22:1)
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(A complete list of all 69 components can be found on the product specification sheet from the
manufacturer.)

The application of UltimateSPLASH ONE allows for the accurate quantification of a wide range
of lipid species in various biological matrices. The following tables provide representative
guantitative data obtained from human plasma, mouse liver tissue, and HEK293 cells using an
LC-MS/MS workflow incorporating UltimateSPLASH ONE.

Table 2: Representative Concentrations of Major Lipid Classes in Human Plasma

Lipid Class Concentration Range (pg/mL)
Phosphatidylcholine (PC) 1500 - 2500
Lysophosphatidylcholine (LPC) 150 - 300
Phosphatidylethanolamine (PE) 50 - 150

Sphingomyelin (SM) 200 - 400

Triacylglycerol (TG) 500 - 2000

Cholesterol Esters (CE) 1000 - 2000

Table 3: Representative Concentrations of Major Lipid Classes in Mouse Liver Tissue

Lipid Class Concentration Range (ugl/g tissue)
Phosphatidylcholine (PC) 8000 - 12000
Phosphatidylethanolamine (PE) 2000 - 4000

Triacylglycerol (TG) 10000 - 50000

Cholesterol 1500 - 2500

Table 4: Representative Concentrations of Major Phospholipids in HEK293 Cells
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Lipid Class Concentration Range (nmol/mg protein)
Phosphatidylcholine (PC) 100 - 150

Phosphatidylethanolamine (PE) 40-70

Phosphatidylinositol (PI) 10-20

Phosphatidylserine (PS) 5-15

Sphingomyelin (SM) 5-10

Experimental Protocols

The following protocols provide detailed methodologies for lipid extraction from various
biological samples and subsequent analysis by LC-MS/MS using the UltimateSPLASH ONE
internal standard mixture.

Protocol 1: Lipid Extraction from Plasma

This protocol is adapted from a modified Bligh and Dyer method and is suitable for the
extraction of a broad range of lipids from plasma samples.

Materials:

e Plasma samples

o UltimateSPLASH ONE internal standard mixture
e Methanol (LC-MS grade)

e Chloroform (LC-MS grade)

o Water (LC-MS grade)

e Glass centrifuge tubes (15 mL)

o Pipettes

e \ortex mixer
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Centrifuge

Nitrogen evaporator

Procedure:

Thaw plasma samples on ice.
In a glass centrifuge tube, add 100 pL of plasma.

Add a known amount of UltimateSPLASH ONE internal standard mixture to the plasma
sample. The exact volume will depend on the expected concentration of lipids in the sample
and the sensitivity of the mass spectrometer. A typical starting point is 10-20 pL of the stock
solution per sample.

Add 375 pL of methanol and vortex for 30 seconds.

Add 1250 pL of chloroform and vortex for 1 minute.

Add 375 pL of water and vortex for 30 seconds.

Centrifuge at 1000 x g for 10 minutes at 4°C to separate the phases.

Carefully collect the lower organic phase (chloroform layer) containing the lipids into a new
glass tube.

Dry the organic phase under a gentle stream of nitrogen.

Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 100 pL of
methanol/chloroform 1:1, v/v).

Protocol 2: Lipid Extraction from Tissues

This protocol is suitable for the extraction of lipids from solid tissues, such as liver, brain, or

muscle.

Materials:

Tissue samples (frozen)
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e UltimateSPLASH ONE internal standard mixture

e Homogenizer (e.g., bead beater or Potter-Elvehjem)
o Methanol (LC-MS grade)

o Methyl-tert-butyl ether (MTBE) (LC-MS grade)

o Water (LC-MS grade)

e Glass centrifuge tubes (15 mL)

o Pipettes

» Vortex mixer

e Centrifuge

» Nitrogen evaporator

Procedure:

Weigh approximately 20-50 mg of frozen tissue into a homogenization tube.
e Add a known amount of UltimateSPLASH ONE internal standard mixture.

e Add 1 mL of cold methanol and homogenize the tissue until a uniform suspension is
obtained.

e Add 3.33 mL of MTBE and vortex for 1 hour at 4°C.

e Add 833 pL of water to induce phase separation and vortex for 1 minute.
o Centrifuge at 1000 x g for 10 minutes at 4°C.

e Collect the upper organic phase into a new glass tube.

» Dry the organic phase under a gentle stream of nitrogen.
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» Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis.

Protocol 3: Lipid Extraction from Cultured Cells

This protocol is designed for the extraction of lipids from adherent or suspension cultured cells.

Materials:

Cell pellet (from a known number of cells)

o UltimateSPLASH ONE internal standard mixture

e Phosphate-buffered saline (PBS), ice-cold

¢ Methanol (LC-MS grade)

e Chloroform (LC-MS grade)

o Water (LC-MS grade)

e Glass centrifuge tubes

e Pipettes

o \ortex mixer

o Centrifuge

» Nitrogen evaporator

Procedure:

Harvest cells and wash the cell pellet twice with ice-cold PBS.

Resuspend the cell pellet in 100 uL of water.

Add a known amount of UltimateSPLASH ONE internal standard mixture.

Add 375 pL of methanol and vortex.
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Add 1250 pL of chloroform and vortex.
Incubate on a shaker for 30 minutes at 4°C.
Add 375 pL of water and vortex.

Centrifuge at 1000 x g for 10 minutes at 4°C.
Collect the lower organic phase.

Dry the extract under nitrogen and reconstitute for LC-MS analysis.

Protocol 4: LC-MS/MS Analysis

The following are general guidelines for LC-MS/MS analysis. Specific parameters should be
optimized for the instrument being used.

Liquid Chromatography (LC):

Column: A C18 reversed-phase column is commonly used for lipidomics (e.g., 2.1 x 200 mm,
1.7 pym).

Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate and 0.1% formic
acid.

Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate and 0.1%
formic acid.

Gradient: A typical gradient starts with a low percentage of mobile phase B, which is
gradually increased to elute the more non-polar lipids.

Flow Rate: 0.2-0.4 mL/min.
Column Temperature: 40-50 °C.
Mass Spectrometry (MS):

 lonization Mode: Both positive and negative electrospray ionization (ESI) should be used to
cover a broad range of lipid classes.
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e Acquisition Mode: Data-dependent acquisition (DDA) or data-independent acquisition (DIA)
can be used. For targeted quantification, multiple reaction monitoring (MRM) is often
employed.

e Instrument-Specific Parameters:

o Thermo Fisher Orbitrap:

Spray Voltage: 3.5-4.0 kV (positive), 2.5-3.0 kV (negative)

Capillary Temperature: 300-320 °C

Sheath Gas and Aux Gas: Optimize for stable spray.

Resolution: 70,000 - 140,000 for full scan, 17,500 - 35,000 for MS/MS.

o Sciex QTRAP:

lonSpray Voltage: 5500 V (positive), -4500 V (negative)

Curtain Gas: 30-40 psi

Collision Gas: Medium

Declustering Potential (DP) and Collision Energy (CE): Optimize for each lipid class.

o Agilent Q-TOF:

Gas Temperature: 300-325 °C

Drying Gas: 8-10 L/min

Sheath Gas Temperature: 350-400 °C

Sheath Gas Flow: 10-12 L/min

VCap: 3500-4000 V
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Protocol 5: Quantitative Data Analysis

The following steps outline the general workflow for quantitative data analysis using the internal
standards from the UltimateSPLASH ONE mixture. Software such as Skyline, MS-DIAL, or
vendor-specific software can be used to process the data.

o Peak Integration: Integrate the peak areas of both the endogenous lipids and the
corresponding deuterium-labeled internal standards from the UltimateSPLASH ONE mix in
the raw LC-MS data.

e Response Ratio Calculation: For each lipid, calculate the response ratio (RR) by dividing the
peak area of the endogenous lipid by the peak area of its corresponding internal standard.

o RR = Peak Area (Endogenous Lipid) / Peak Area (Internal Standard)

o Calibration Curve Generation: For absolute quantification, prepare a series of calibration
standards with known concentrations of a non-endogenous, synthetic lipid standard for each
class, spiked with a constant amount of the UltimateSPLASH ONE mixture. Plot the
response ratio of the calibration standard to its corresponding internal standard against the
known concentration of the calibration standard.

e Concentration Calculation:

o Relative Quantification: Compare the response ratios of a specific lipid across different
samples to determine relative changes in its abundance.

o Absolute Quantification: Determine the concentration of the endogenous lipid in the
sample by using the response ratio and the calibration curve. The concentration of the
endogenous lipid can be calculated using the following formula:

» Concentration (Endogenous Lipid) = (RR / Slope of Calibration Curve) * Concentration
(Internal Standard) (Note: If a single-point calibration is used with the assumption of a
linear response, the formula simplifies to a direct ratio calculation, but a full calibration
curve is recommended for higher accuracy).

» Normalization: Normalize the final lipid concentrations to the initial amount of sample used
(e.g., plasma volume, tissue weight, or cell number).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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